Cas no 93589-62-9 (S-propyl (1-phenylethyl)propylcarbamothioate)

S-propyl (1-phenylethyl)propylcarbamothioate structure
93589-62-9 structure
Product Name:S-propyl (1-phenylethyl)propylcarbamothioate
CAS No:93589-62-9
MF:C15H23NOS
MW:265.414222955704
CID:1981459
PubChem ID:185268
Update Time:2025-04-21

S-propyl (1-phenylethyl)propylcarbamothioate Chemical and Physical Properties

Names and Identifiers

    • S-propyl (1-phenylethyl)propylcarbamothioate
    • Carbamothioic acid, (1-phenylethyl)propyl-, S-propyl ester
    • 93589-62-9
    • DTXSID00918318
    • Inchi: 1S/C15H23NOS/c1-4-11-16(15(17)18-12-5-2)13(3)14-9-7-6-8-10-14/h6-10,13H,4-5,11-12H2,1-3H3
    • InChI Key: YABVEJBHWZFAFV-UHFFFAOYSA-N
    • SMILES: S(CCC)C(N(CCC)C(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 265.15003553Da
  • Monoisotopic Mass: 265.15003553Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 45.6Ų
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